Cas no 53413-97-1 ( )
structure
Product Name:
CAS No:53413-97-1
MF:C20H14N2O4
MW:346.336164951324
CID:938495
PubChem ID:308333
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-[5-(2-carboxypyrrol-1-yl)naphthalen-1-yl]pyrrole-2-carboxylic acid
- NSC209519
- 53413-97-1
- NSC-209519
- DTXSID30308804
-
-
- Inchi: 1S/C20H14N2O4/c23-19(24)17-9-3-11-21(17)15-7-1-5-13-14(15)6-2-8-16(13)22-12-4-10-18(22)20(25)26/h1-12H,(H,23,24)(H,25,26)
- InChI Key: ABJSUXBMKDIJBH-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CN1C1=CC=CC2=C(C=CC=C21)N1C=CC=C1C(=O)O)=O
Computed Properties
- Exact Mass: 346.09542
- Monoisotopic Mass: 346.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 84.5Ų
Experimental Properties
- PSA: 84.46
Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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